(1-Methyl-1H-benzoimidazol-2-yl)-hydrazine
Overview
Description
One of the benzimidazole derivatives is 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid (21HBMBA). Benzimidazole is a white crystal that is also known as azaindole, 3-azindole, benzoglyoxaline, 1,3-diazaindene and 3-benzodiazole .
Molecular Structure Analysis
Experimental and theoretical investigations on the optimized geometrical structure, electronic and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid are provided using the B3LYP/6-311++G (d,p) basis set .Physical And Chemical Properties Analysis
The compound 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid has a molecular formula of C9H10N2O, an average mass of 162.189 Da, and a monoisotopic mass of 162.079315 Da .Scientific Research Applications
-
Vibrational Spectroscopy and Quantum Computational Studies
- Field: Physical Chemistry
- Application: This study focuses on the optimized geometrical structure, electronic, and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid .
- Method: The B3LYP/6-311++G (d,p) basis set was used for experimental and theoretical investigations. The Vibrational Energy Distribution Analysis (VEDA) program was used to perform the vibrational assignments and calculate the Potential Energy Distribution (PED) .
- Results: Theoretical and actual NMR chemical shifts were found to be quite similar. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated .
-
Crystal Structure and Hirshfeld Surface Analysis
- Field: Crystallography
- Application: The study focuses on the crystal structure and Hirshfeld surface analysis of a zinc complex with a similar compound .
- Method: The compound crystallized in the monoclinic crystal system in space group P21/n .
- Results: The Zn(II) ion shows distorted tetrahedral geometry, being coordinated by an imidazole N atom, the aniline N atom, and two chlorido ligands .
-
Molecular Docking Studies
- Field: Biochemistry
- Application: This study focuses on the molecular docking studies of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid .
- Method: The study uses the B3LYP/6-311++G(d,p) basis set for experimental and theoretical investigations .
- Results: The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule and MEP surface to be a chemically reactive area appropriate for drug action .
-
Chemical Synthesis
- Field: Organic Chemistry
- Application: 2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine, a compound with a similar structure, is used in chemical synthesis .
- Method: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of the synthesis are not provided in the source .
-
Nonlinear Optics and Molecular Docking
- Field: Physical Chemistry
- Application: This study focuses on the nonlinear optical properties and molecular docking studies of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid .
- Method: The study uses the B3LYP/6-311++G(d,p) basis set for experimental and theoretical investigations . The details of the docking studies aided in the prediction of protein binding .
- Results: The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule and MEP surface to be a chemically reactive area appropriate for drug action .
-
Chemical Synthesis
- Field: Organic Chemistry
- Application: 2-(1-Methyl-1H-benzoimidazol-2-yl)-ethylamine, a compound with a similar structure, is used in chemical synthesis .
- Method: The specific methods of synthesis are not provided in the source .
- Results: The results or outcomes of the synthesis are not provided in the source .
properties
IUPAC Name |
(1-methylbenzimidazol-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4/c1-12-7-5-3-2-4-6(7)10-8(12)11-9/h2-5H,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKMYQGVYVQZJST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70364106 |
Source
|
| Record name | 2-Hydrazinyl-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1H-benzoimidazol-2-yl)-hydrazine | |
CAS RN |
7022-37-9 |
Source
|
| Record name | 2-Hydrazinyl-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
